![molecular formula C12H12ClNO2 B4395206 2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)acetamide](/img/structure/B4395206.png)
2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)acetamide
Overview
Description
2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)acetamide, also known as AM404, is a synthetic compound that has been extensively studied for its potential therapeutic effects. This compound has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for further research and development.
Mechanism of Action
The mechanism of action of 2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)acetamide is not fully understood, but it is believed to act through a variety of pathways. One proposed mechanism involves the inhibition of the reuptake of the endocannabinoid anandamide, leading to increased levels of this compound in the brain. Additionally, 2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)acetamide has been found to modulate the activity of several ion channels and receptors, including TRPV1, PPAR-alpha, and GPR55.
Biochemical and Physiological Effects:
2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)acetamide has been found to have a wide range of biochemical and physiological effects. Studies have shown that this compound can reduce pain and inflammation, protect against oxidative stress, and modulate neuronal activity. Additionally, 2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)acetamide has been found to have potential applications in the treatment of addiction, anxiety, and depression.
Advantages and Limitations for Lab Experiments
One major advantage of using 2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)acetamide in lab experiments is its well-characterized pharmacology. This compound has been extensively studied and its effects are well understood, making it a reliable tool for investigating various biological processes. However, one limitation of using 2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)acetamide is its potential toxicity at high concentrations, which must be carefully monitored in experiments.
Future Directions
There are many potential future directions for research on 2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)acetamide. One area of interest is the development of novel therapeutics based on this compound. Additionally, further studies are needed to elucidate the precise mechanisms of action of 2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)acetamide and to investigate its potential applications in a variety of disease states. Finally, the development of new synthetic methods for 2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)acetamide could lead to improved yields and greater accessibility of this compound for research purposes.
Scientific Research Applications
2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)acetamide has been extensively studied for its potential therapeutic effects in a variety of applications. Studies have shown that this compound has analgesic, anti-inflammatory, and neuroprotective effects. Additionally, 2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)acetamide has been found to have potential applications in the treatment of addiction, anxiety, and depression.
properties
IUPAC Name |
2-(5-chloro-4,6-dimethyl-1-benzofuran-3-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClNO2/c1-6-3-9-11(7(2)12(6)13)8(5-16-9)4-10(14)15/h3,5H,4H2,1-2H3,(H2,14,15) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFTNDKWGDNESKX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(=C1Cl)C)C(=CO2)CC(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
237.68 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(5-Chloro-4,6-dimethyl-1-benzofuran-3-yl)acetamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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